Cas no 101154-62-5 (1-Propanone, 1-[2-(2-methylpropyl)phenyl]-)

• Product Name: 1-Propanone, 1-[2-(2-methylpropyl)phenyl]-
• CAS No: 101154-62-5
• MF: C₁₃H₁₈O
• MW: 190.281424045563
• CID: 3553255
• Update Time: 2025-07-21

1-Propanone, 1-[2-(2-methylpropyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-[2-(2-methylpropyl)phenyl]-

• Inchi： 1S/C13H18O/c1-4-13(14)12-8-6-5-7-11(12)9-10(2)3/h5-8,10H,4,9H2,1-3H3
• InChI Key： KMEPAMJEEURMNW-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1CC(C)C)(=O)CC

Computed Properties

• Exact Mass: 190.135765g/mol
• Monoisotopic Mass: 190.135765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 190.28g/mol
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-Propanone, 1-[2-(2-methylpropyl)phenyl]-

Comprehensive Overview of 1-Propanone, 1-[2-(2-methylpropyl)phenyl]- (CAS No. 101154-62-5)

1-Propanone, 1-[2-(2-methylpropyl)phenyl]- (CAS No. 101154-62-5) is a specialized organic compound that has garnered significant attention in the fields of fragrance synthesis, pharmaceutical intermediates, and specialty chemicals. This compound, often referred to by its systematic IUPAC name, is a ketone derivative with a unique aromatic structure, making it valuable for applications requiring precise molecular design. Researchers and industry professionals frequently search for terms like "1-Propanone derivatives," "aromatic ketone applications," and "CAS 101154-62-5 uses" to explore its potential.

The molecular structure of 1-Propanone, 1-[2-(2-methylpropyl)phenyl]- features a phenyl group substituted with a 2-methylpropyl side chain, coupled with a propanone functional group. This configuration contributes to its stability and reactivity, which are critical for synthetic chemistry applications. Recent trends in green chemistry and sustainable synthesis have spurred interest in optimizing the production of such compounds with minimal environmental impact. Searches for "eco-friendly ketone synthesis" and "sustainable aromatic compounds" reflect this growing focus.

In the fragrance industry, 1-Propanone, 1-[2-(2-methylpropyl)phenyl]- is prized for its ability to impart woody and musky notes, aligning with consumer demand for long-lasting perfumes and natural-inspired scents. Keywords like "fragrance intermediate compounds" and "ketones in perfumery" are commonly associated with its use. Additionally, its role as a pharmaceutical building block has been explored, particularly in the development of bioactive molecules and drug precursors.

From a technical perspective, the compound's physical and chemical properties—such as boiling point, solubility, and stability—are frequently queried in databases and search engines. Professionals often seek "CAS 101154-62-5 safety data" or "1-Propanone derivative handling guidelines" to ensure compliance with laboratory protocols. Its compatibility with other reagents and solvents is also a topic of interest, especially in multi-step synthetic routes.

Innovations in analytical techniques, such as GC-MS and NMR spectroscopy, have enabled more precise characterization of 1-Propanone, 1-[2-(2-methylpropyl)phenyl]-, addressing questions like "how to identify ketone impurities" or "purity analysis of aromatic ketones." These advancements support quality control in manufacturing and research settings.

Looking ahead, the compound's potential in material science—particularly in polymer additives and specialty coatings—is an emerging area of exploration. Searches for "high-performance ketone-based materials" highlight this trend. As industries prioritize functional versatility and molecular customization, 1-Propanone, 1-[2-(2-methylpropyl)phenyl]- is poised to remain a compound of significant relevance.